Cas no 947162-59-6 (1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-4-carbonitrile)

1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-4-carbonitrile is a boronic acid derivative featuring a fused oxaborole ring system and a nitrile functional group. This compound is of interest in medicinal chemistry and materials science due to its unique structural properties, which enable applications in boron-based drug development and as a building block for heterocyclic synthesis. The presence of both hydroxyl and nitrile groups enhances its reactivity, facilitating selective modifications. Its stability under physiological conditions makes it suitable for biomedical research, particularly in protease inhibition and boron neutron capture therapy (BNCT). The compound's well-defined crystalline structure ensures consistent performance in synthetic applications.

1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-4-carbonitrile structure

947162-59-6 structure

Product Name:1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-4-carbonitrile

CAS No:947162-59-6

MF:C₈H₆BNO₂

MW:158.949741840363

CID:2189002

PubChem ID:130120833

Update Time:2025-06-07

1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-4-carbonitrile
- G90202
- 947162-59-6
- CS-0137247
- 1-hydroxy-1,3-dihydro-2,1-benzoxaborole-4-carbonitrile
- DB-291424
- EN300-7955984
- Z1939443401
- Inchi： 1S/C8H6BNO2/c10-4-6-2-1-3-8-7(6)5-12-9(8)11/h1-3,11H,5H2
- InChI Key： AYBDSUGNAKXHJH-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC=C(C#N)C=2C1)O

Computed Properties

Exact Mass: 159.0491586Da
Monoisotopic Mass: 159.0491586Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 53.3Å²

1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-4-carbonitrile Pricemore >>

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Enamine	EN300-7955984-0.05g	1-hydroxy-1,3-dihydro-2,1-benzoxaborole-4-carbonitrile	947162-59-6	95.0%	0.05g	$614.0	2025-03-21
Enamine	EN300-7955984-0.1g	1-hydroxy-1,3-dihydro-2,1-benzoxaborole-4-carbonitrile	947162-59-6	95.0%	0.1g	$802.0	2025-03-21
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Enamine	EN300-7955984-0.5g	1-hydroxy-1,3-dihydro-2,1-benzoxaborole-4-carbonitrile	947162-59-6	95.0%	0.5g	$1803.0	2025-03-21
Enamine	EN300-7955984-1.0g	1-hydroxy-1,3-dihydro-2,1-benzoxaborole-4-carbonitrile	947162-59-6	95.0%	1.0g	$2311.0	2025-03-21
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Enamine	EN300-7955984-5.0g	1-hydroxy-1,3-dihydro-2,1-benzoxaborole-4-carbonitrile	947162-59-6	95.0%	5.0g	$6702.0	2025-03-21
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